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Compound of Interest

Compound Name: Methyl Red sodium salt

Cat. No.: B147717 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the storage, stability, and

handling of Methyl Red sodium salt powder. This information is critical for ensuring the

integrity and performance of this widely used pH indicator in research, quality control, and

various laboratory applications.

Introduction
Methyl Red sodium salt (C₁₅H₁₄N₃NaO₂) is the sodium salt of an azo dye that serves as a pH

indicator. It is a dark red crystalline powder that is soluble in water. Its distinct color change

from red at pH 4.4 to yellow at pH 6.2 makes it a valuable tool in titrations and microbiological

assays.[1][2][3] Maintaining the chemical integrity of the powder is paramount for accurate and

reproducible results.

Physicochemical Properties
A summary of the key physicochemical properties of Methyl Red sodium salt powder is

presented in Table 1.
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Property Value References

Molecular Formula C₁₅H₁₄N₃NaO₂ [4][5][6]

Molecular Weight 291.27 g/mol [4]

Appearance
Red-brown or dark red

crystalline powder
[3][4]

Melting Point 180 °C / 356 °F [4]

Solubility Soluble in water [4]

Autoignition Temperature 450 °C / 842 °F [4]

Storage and Handling Recommendations
Proper storage and handling are crucial to maintain the stability of Methyl Red sodium salt
powder. The recommended conditions are summarized in Table 2.
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Condition Recommendation Rationale References

Temperature

Store in a cool, dry

place. Some suppliers

recommend storage at

room temperature,

while others specify a

range of 2-30°C or

+5°C to +30°C.

To prevent thermal

degradation.
[4][7][8][9]

Light
Store away from direct

sunlight.

To prevent

photodegradation.
[10]

Humidity

Keep container tightly

closed in a dry and

well-ventilated place.

The powder can be

hygroscopic, and

moisture can promote

degradation.

[4][5][7]

Incompatible Materials
Strong oxidizing

agents.

To prevent chemical

reactions that could

degrade the dye.

[4][5][7][10]

General Handling

Avoid dust formation.

Avoid contact with

skin, eyes, and

clothing.

To prevent inhalation

and ensure personal

safety.

[4][7]

Stability Profile
Methyl Red sodium salt powder is generally considered stable under normal storage

conditions.[4][5] Several safety data sheets state that the product is stable under

recommended storage conditions and that hazardous polymerization will not occur.[4][7] One

source indicates an indefinite shelf life if stored properly, while another suggests a shelf life of

60 months. However, quantitative data from long-term or accelerated stability studies on the

powder form are not readily available in the public domain.

Degradation Pathways
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While specific stability data for the powder is limited, studies on the degradation of Methyl Red

in solution provide insights into its potential degradation pathways. The primary mechanism of

degradation involves the cleavage of the azo bond (-N=N-). This can be initiated by various

factors, including microbial action or advanced oxidation processes.

The reductive cleavage of the azo bond is a common degradation pathway, leading to the

formation of aromatic amines. Key identified degradation products include:

N,N-dimethyl-p-phenylenediamine

2-aminobenzoic acid (anthranilic acid)

A proposed degradation pathway for Methyl Red is visualized in the following diagram:

Proposed Degradation Pathway of Methyl Red

Methyl Red Sodium Salt

Azo Bond Cleavage
(Reductive)

Degradation Products

N,N-dimethyl-p-phenylenediamine 2-aminobenzoic acid

Click to download full resolution via product page

Caption: Proposed degradation pathway of Methyl Red.

Experimental Protocols for Stability Assessment
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While a specific, standardized protocol for testing the stability of Methyl Red sodium salt
powder is not widely published, a general workflow can be adapted from pharmaceutical

stability testing guidelines. The objective is to assess any changes in the physical and chemical

properties of the powder over time under various environmental conditions.

General Stability Testing Workflow
The following diagram illustrates a general workflow for a stability study of a chemical powder

like Methyl Red sodium salt.

General Workflow for Powder Stability Testing

Study Setup

Testing and Analysis

Data Evaluation

Define Stability Indicating Parameters
(e.g., Appearance, Purity, Moisture Content)

Select Storage Conditions
(e.g., Long-term, Intermediate, Accelerated)

Establish Testing Timepoints

Sample Powder at Each Timepoint

Perform Analytical Tests

Visual Appearance Purity Assay (e.g., HPLC) Moisture Content (e.g., Karl Fischer) Degradation Product Analysis

Evaluate Data and Trends

Determine Shelf-Life or Re-test Period
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Click to download full resolution via product page

Caption: General workflow for chemical powder stability testing.

Key Stability-Indicating Methods
The following analytical techniques are recommended for assessing the stability of Methyl Red
sodium salt powder:

Visual Inspection: To assess any changes in color and physical appearance of the powder.

High-Performance Liquid Chromatography (HPLC): To determine the purity of the dye and to

quantify any degradation products. A stability-indicating HPLC method should be developed

and validated to separate the intact dye from its potential degradation products.

UV-Visible Spectroscopy: To monitor changes in the absorption spectrum of the dye, which

can indicate degradation. A shift in the maximum absorbance wavelength (λmax) or a

decrease in absorbance can be indicative of instability.

Moisture Content Analysis (e.g., Karl Fischer Titration): To determine the water content of the

powder, as moisture can be a critical factor in the degradation of chemical substances.

Mass Spectrometry (MS): Coupled with a separation technique like GC or LC, MS can be

used to identify the structure of any degradation products that may form.

Conclusion
Methyl Red sodium salt powder is a stable chemical when stored under the recommended

conditions of a cool, dry, and dark environment, away from incompatible materials such as

strong oxidizing agents. While quantitative stability data for the powder form is limited,

understanding the potential degradation pathways, primarily through the cleavage of the azo

bond, is essential for its proper use. For critical applications, it is recommended that users

perform their own stability assessments using appropriate analytical methods to ensure the

continued integrity and performance of the product throughout its intended shelf life.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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